![molecular formula C18H26N2O2 B1532400 tert-Butyl 1H-spiro[isoquinoline-4,4'-piperidine]-2(3H)-carboxylate CAS No. 857898-70-5](/img/structure/B1532400.png)
tert-Butyl 1H-spiro[isoquinoline-4,4'-piperidine]-2(3H)-carboxylate
Overview
Description
“tert-Butyl 1H-spiro[isoquinoline-4,4’-piperidine]-2(3H)-carboxylate” is a chemical compound with the molecular formula C18H26N2O2 . It has a molecular weight of 302.41 .
Molecular Structure Analysis
The molecular structure of “tert-Butyl 1H-spiro[isoquinoline-4,4’-piperidine]-2(3H)-carboxylate” consists of 18 carbon atoms, 26 hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms .Physical and Chemical Properties Analysis
The compound has a density of 1.13, a boiling point of 428 ºC, and a flash point of 213 ºC .Scientific Research Applications
Synthesis and Chemical Transformations
High-Yielding Synthesis of Substituted Spiro Compounds : A study by Liu et al. reported a high yielding synthesis of variously substituted 2,3-dihydro-1H-spiro[isoquinoline-4,4′-piperidine], using N-(2-nitrophenyl)sulfonyl as both an activating and protecting group in the Pictet–Spengler reaction (Liu et al., 2006).
Photo-and Thermochromic Properties : Komissarov et al. explored the reaction of 5-amino-4-chloroquinolines with 4-amino-2,6-di-tert-butylphenol, leading to derivatives exhibiting photo-and thermochromic properties in solutions (Komissarov et al., 1997).
Spirocyclic Oxindole Synthesis : Teng et al. described an efficient approach towards the synthesis of a spirocyclic oxindole analogue, highlighting key steps such as dianion alkylation and demethylation (Teng et al., 2006).
Three Component Reaction for Fused Quinolines : A study by Sau et al. demonstrated the use of tert-Butyl nitrite as an oxidant and N1 synthon in a multicomponent reaction involving quinolines, isoquinolines, and styrenes, leading to fused quinolines and isoquinolines through three sequential C-N bond formations (Sau et al., 2018).
Visible-Light-Catalyzed Oxidative Cycloaddition : Research by Jiang et al. developed a domino oxidative 1,3-dipolar cycloaddition reaction under visible-light catalysis, affording functionalized spiro compounds in satisfactory yields (Jiang et al., 2017).
Properties
IUPAC Name |
tert-butyl spiro[1,3-dihydroisoquinoline-4,4'-piperidine]-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O2/c1-17(2,3)22-16(21)20-12-14-6-4-5-7-15(14)18(13-20)8-10-19-11-9-18/h4-7,19H,8-13H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYRPHEQXDLNURT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2=CC=CC=C2C3(C1)CCNCC3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10678294 | |
Record name | tert-Butyl 1H-spiro[isoquinoline-4,4'-piperidine]-2(3H)-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10678294 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
857898-70-5 | |
Record name | tert-Butyl 1H-spiro[isoquinoline-4,4'-piperidine]-2(3H)-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10678294 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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